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Introduction
Aluminum Chlorohydrate (ACH) is a high-performance inorganic coagulant widely utilized

across various industries for its exceptional flocculating capabilities. As a pre-hydrolyzed poly-

aluminum chloride (PAC) with a high aluminum concentration and basicity, ACH offers

significant advantages over traditional coagulants like aluminum sulfate (alum) and ferric

chloride. Its effectiveness in destabilizing and aggregating suspended and colloidal particles

makes it a critical component in water purification, wastewater treatment, and various industrial

processes.[1][2][3][4][5]

This document provides detailed application notes, experimental protocols, and performance

data for the use of Aluminum Chlorohydrate as a flocculant, tailored for researchers, scientists,

and professionals in drug development who may encounter flocculation in their processes,

such as in cell culture clarification or downstream processing.

Mechanism of Action
The primary mechanism by which ACH functions as a flocculant involves two key processes:
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Charge Neutralization: ACH possesses a high cationic charge density.[6][7] In aqueous

solutions, many suspended particles, such as clays, organic matter, and microorganisms,

carry a negative surface charge, which creates repulsive forces that prevent them from

aggregating and settling. When ACH is introduced, its highly positive-charged polynuclear

aluminum complexes neutralize the negative charges on these particles.[7][8] This

destabilization allows the particles to come closer together.

Sweep Flocculation: Following charge neutralization, the hydrolyzed aluminum species of

ACH form amorphous, gelatinous precipitates of aluminum hydroxide (Al(OH)₃).[1][7][9]

These precipitates act as a "sweep floc," physically entrapping and enmeshing the

destabilized colloidal particles into larger, more substantial flocs.[7] These larger flocs are

denser and settle more rapidly, facilitating their removal through sedimentation or filtration.[6]

[7]

The high basicity of ACH is a crucial factor in its performance. It means that ACH is already

partially neutralized, resulting in a minimal impact on the pH of the treated water compared to

other acidic coagulants like alum.[3][4][10] This often eliminates the need for pH adjustment

with alkaline chemicals.

Industrial Applications & Performance Data
ACH is a versatile flocculant with broad applications in several key industries. Its high efficiency

often translates to lower dosage requirements and reduced sludge production compared to

other coagulants.[11]

Water Treatment (Potable and Process Water)
In drinking water and industrial process water treatment, ACH is highly effective in removing

turbidity, color, and suspended solids.[2][6][12] It is particularly advantageous in treating low-

alkalinity waters and at low temperatures.[5]

Table 1: Performance of ACH in Drinking Water Treatment
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Paramete
r

Initial
Value

Coagulan
t

Dosage
(mg/L)

Final
Value

Removal
Efficiency
(%)

Referenc
e

Turbidity 1000 NTU Alum 60 7 NTU 99.3 [13][14]

Turbidity 1000 NTU ACH 11.5 µl/L 7 NTU 99.3 [13][14]

Turbidity
10-1000

NTU
Alum 10-20 - 82.9-99.0 [15]

Turbidity
10-1000

NTU
PAC - - 93.8-99.6 [16]

Wastewater Treatment
ACH is widely used in the treatment of both municipal and industrial wastewater to remove

suspended solids, reduce Chemical Oxygen Demand (COD), and precipitate contaminants like

heavy metals and phosphorus.[2][6]

Table 2: Performance of ACH in Industrial Wastewater Treatment
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Industry
Paramet
er

Initial
Value

Coagula
nt

Dosage
Final
Value

Remova
l
Efficien
cy (%)

Referen
ce

Pulp &

Paper
COD - PAC 8 mL/L - 83 [4]

Pulp &

Paper
Color - PAC 8 mL/L - 92 [4]

Pulp &

Paper
COD - AlCl₃ 5 g/L - 72 [4]

Pulp &

Paper
Color - AlCl₃ 5 g/L - 84 [4]

Boiler

Feed

Water

Turbidity - ACH 40 ppm -
> PAC at

80 ppm
[17]

Boiler

Feed

Water

COD - ACH 40 ppm -
> PAC at

60 ppm
[17]

Pulp and Paper Industry
In the pulp and paper industry, ACH serves multiple functions. It is used as a retention and

drainage aid, helping to retain fine fibers and fillers in the paper sheet.[10][11] It also acts as a

pitch control agent and helps in the clarification of process water for reuse.[11]

Table 3: Comparison of Coagulants in the Paper Industry
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Feature
Aluminum
Chlorohydrate
(ACH)

Aluminum
Sulfate (Alum)

Poly
Aluminum
Chloride (PAC)

Reference

Dosage

Required
Lower Higher Medium [11]

Effect on pH Minimal Lowers pH Moderate [10]

Sludge

Production
Lower Higher Medium [10]

Performance in

Cold Water
High Lower Moderate [10]

Experimental Protocols
Protocol 1: Jar Test for Optimal Flocculant Dosage
Determination
The jar test is a standard laboratory procedure to determine the optimal dosage of a coagulant

for a specific water source.[18][19] It simulates the coagulation and flocculation processes of a

full-scale treatment plant.

Materials:

Jar testing apparatus (gang stirrer)

Beakers (typically 6 x 1000 mL)

Pipettes or syringes for accurate dosing

Turbidimeter

pH meter

Stock solution of Aluminum Chlorohydrate (e.g., 1% w/v)

Water sample to be tested
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Procedure:

Sample Preparation: Fill each of the six beakers with 1000 mL of the water sample. Place

the beakers in the jar testing apparatus.

Initial Measurements: Measure and record the initial pH and turbidity of the raw water

sample.[18]

Coagulant Dosing: While the stirrers are off, add varying dosages of the ACH stock solution

to each beaker. It is recommended to test a range of doses based on the expected water

quality.

Rapid Mix: Turn on the stirrers to a high speed (e.g., 100-120 rpm) for 1-3 minutes.[20] This

rapid mix ensures the quick and uniform dispersion of the coagulant.

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20

minutes. This gentle agitation promotes the formation of larger flocs by encouraging particle

collisions.

Sedimentation: Turn off the stirrers and allow the flocs to settle for a predetermined period

(e.g., 15-30 minutes).

Sample Analysis: Carefully draw a sample from the supernatant of each beaker from a point

midway between the settled sludge and the water surface.

Final Measurements: Measure and record the final turbidity and pH of the supernatant from

each beaker.

Determine Optimal Dosage: The optimal dosage is the one that achieves the desired level of

turbidity reduction with the clearest supernatant and well-formed, settled floc.

Protocol 2: Turbidity Measurement
Turbidity is a measure of the cloudiness or haziness of a fluid caused by suspended solids. It is

a key performance indicator for flocculation efficiency. The standard method for turbidity

measurement is nephelometry.[1][7]

Apparatus:
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Nephelometric turbidimeter compliant with EPA Method 180.1 or ISO 7027.[21]

Sample cuvettes

Procedure:

Instrument Calibration: Calibrate the turbidimeter according to the manufacturer's

instructions using formazin primary standards or approved secondary standards.

Sample Preparation: Gently agitate the water sample to ensure a uniform distribution of

particles before taking a measurement.[1] Be careful not to introduce air bubbles, as they

can interfere with the reading.[1]

Cuvette Handling: Rinse the sample cuvette with the sample to be measured. Fill the

cuvette, ensuring there are no air bubbles. Clean the outside of the cuvette with a lint-free

cloth to remove any smudges or water droplets.

Measurement: Place the cuvette in the turbidimeter and take the reading. The instrument

measures the intensity of light scattered at a 90-degree angle to the incident light beam. The

result is typically expressed in Nephelometric Turbidity Units (NTU).[21]

Recording: Record the turbidity value. For best accuracy, take multiple readings and average

the results.

Visualizations
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Caption: Mechanism of flocculation using Aluminum Chlorohydrate.
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Caption: Experimental workflow for the Jar Test protocol.
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Caption: Workflow for nephelometric turbidity measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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